![molecular formula C17H16BrN3O5 B3729839 2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide](/img/structure/B3729839.png)
2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide
Overview
Description
2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide, also known as BDM-H, is a chemical compound that has gained attention in the scientific research community due to its potential applications in the field of medicine.
Mechanism of Action
The exact mechanism of action of 2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide is not yet fully understood, but it is believed to exert its therapeutic effects through multiple pathways. One study found that this compound inhibited the activity of an enzyme called matrix metalloproteinase-9 (MMP-9), which is involved in cancer cell invasion and metastasis. Another study found that this compound reduced oxidative stress and inflammation by increasing the activity of antioxidant enzymes and reducing the levels of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various studies. These include anti-tumor activity, anti-inflammatory activity, antioxidant activity, and hepatoprotective activity. This compound has also been found to inhibit the growth of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to be relatively stable under a variety of conditions, making it a useful tool for studying various biological processes. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research related to 2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide. One area of interest is further elucidating the compound's mechanism of action, which could provide insights into its potential therapeutic applications. Additionally, studies could be conducted to investigate the safety and efficacy of this compound in animal models and human clinical trials. Finally, research could be conducted to explore the potential use of this compound in combination with other therapeutic agents to enhance its anti-tumor or anti-inflammatory effects.
Scientific Research Applications
2-(4-bromo-2,6-dimethylphenoxy)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide has been the subject of numerous scientific studies due to its potential applications as a therapeutic agent. One study found that this compound exhibited significant anti-tumor activity against human breast cancer cells in vitro, suggesting that it may have potential as a cancer treatment. Another study found that this compound was effective in reducing inflammation and oxidative stress in rats with liver damage, indicating that it may have potential as a treatment for liver disease.
properties
IUPAC Name |
2-(4-bromo-2,6-dimethylphenoxy)-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN3O5/c1-10-5-13(18)6-11(2)17(10)26-9-16(23)20-19-8-12-7-14(21(24)25)3-4-15(12)22/h3-8,22H,9H2,1-2H3,(H,20,23)/b19-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJPJHYQQPLHTEA-UFWORHAWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1OCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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